Cas no 28905-44-4 ([(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate)

• Product Name: [(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
• CAS No: 28905-44-4
• MF: C₃₀H₅₆O₇
• MW: 528.761450767517
• CID: 287835
• Update Time: 2024-01-27

[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate Chemical and Physical Properties

Names and Identifiers

• [(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
• (2xi)-1,4-anhydro-5,6-di-O-dodecanoyl-D-ribo-hexitol
• SORBITAN DIDODECANOATE
• Sorbitan, didodecanoate

• Inchi： 1S/C30H56O7/c1-3-5-7-9-11-13-15-17-19-21-27(33)36-26(23-31)30-29(25(32)24-35-30)37-28(34)22-20-18-16-14-12-10-8-6-4-2/h25-26,29-32H,3-24H2,1-2H3/t25-,26+,29+,30+/m0/s1
• InChI Key： VUGBYFHERPAGBX-FFDQPCAYSA-N
• SMILES： [C@@H](OC(=O)CCCCCCCCCCC)(CO)[C@H]1OC[C@H](O)[C@H]1OC(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 528.402604
• Monoisotopic Mass: 528.402604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 26
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.031
• Boiling Point: 623.2°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.486